Cas no 156731-60-1 (methyl 2-((tert-butoxycarbonyl)amino)-3-(4-methoxyphenyl)propanoate)

• Product Name: methyl 2-((tert-butoxycarbonyl)amino)-3-(4-methoxyphenyl)propanoate
• CAS No: 156731-60-1
• MF: C₁₆H₂₃NO₅
• MW: 309.357525110245
• MDL: MFCD24466208
• CID: 4609980
• Update Time: 2025-06-13

methyl 2-((tert-butoxycarbonyl)amino)-3-(4-methoxyphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• METHYL 2-([(TERT-BUTOXY)CARBONYL]AMINO)-3-(4-METHOXYPHENYL)PROPANOATE
• Tyrosine, N-[(1,1-dimethylethoxy)carbonyl]-O-methyl-, methyl ester
• methyl 2-((tert-butoxycarbonyl)amino)-3-(4-methoxyphenyl)propanoate

• MDL： MFCD24466208
• Inchi： 1S/C16H23NO5/c1-16(2,3)22-15(19)17-13(14(18)21-5)10-11-6-8-12(20-4)9-7-11/h6-9,13H,10H2,1-5H3,(H,17,19)/t13-/m0/s1
• InChI Key： FOMIHTTUAILLQT-ZDUSSCGKSA-N
• SMILES： C(OC)(=O)[C@H](CC1=CC=C(OC)C=C1)NC(OC(C)(C)C)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 2-((tert-butoxycarbonyl)amino)-3-(4-methoxyphenyl)propanoate

Comprehensive Overview of Methyl 2-((tert-Butoxycarbonyl)amino)-3-(4-methoxyphenyl)propanoate (CAS No. 156731-60-1)

Methyl 2-((tert-butoxycarbonyl)amino)-3-(4-methoxyphenyl)propanoate (CAS No. 156731-60-1) is a specialized organic compound widely utilized in pharmaceutical and biochemical research. This ester derivative, featuring a tert-butoxycarbonyl (Boc) protecting group and a 4-methoxyphenyl moiety, serves as a critical intermediate in the synthesis of peptides and other bioactive molecules. Its structural versatility and stability under various reaction conditions make it a valuable tool for chemists exploring drug discovery and medicinal chemistry.

The compound’s CAS No. 156731-60-1 is often searched in academic and industrial databases, reflecting its relevance in organic synthesis and proteomics. Recent trends highlight growing interest in Boc-protected amino acid derivatives, driven by advancements in peptide-based therapeutics and bioconjugation techniques. Researchers frequently inquire about its solubility, storage conditions, and application in solid-phase peptide synthesis (SPPS), underscoring its practical importance.

From a molecular perspective, the 4-methoxyphenyl group enhances the compound’s lipophilicity, influencing its cell permeability—a key factor in drug delivery systems. The Boc group, known for its orthogonal deprotection compatibility, allows selective modifications in multi-step syntheses. These attributes align with current green chemistry initiatives, as the compound’s efficient use minimizes waste in pharmaceutical manufacturing.

Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are routinely employed to characterize methyl 2-((tert-butoxycarbonyl)amino)-3-(4-methoxyphenyl)propanoate. Purity thresholds (>95%) are critical for ensuring reproducibility in high-throughput screening and enzymatic studies. Suppliers often provide technical data sheets (TDS) detailing its melting point, molecular weight, and spectral data, addressing common queries from quality control teams.

Emerging applications include its role in designing fluorescent probes and enzyme inhibitors, capitalizing on the methoxy group’s electron-donating properties. Discussions in scientific forums frequently explore its potential in cancer research and neurodegenerative disease models, though further in vivo validation is needed. This aligns with the broader demand for targeted therapies and precision medicine.

In summary, CAS No. 156731-60-1 represents a cornerstone in modern synthetic chemistry, bridging academic research and industrial applications. Its adaptability to microwave-assisted synthesis and flow chemistry platforms further future-proofs its utility. For laboratories prioritizing scalability and sustainability, this compound offers a compelling balance of performance and practicality.